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Compound of Interest

Compound Name: cis-9-Octadecene-1-thiol

Cat. No.: B1505622 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cis-9-Octadecene-1-thiol, an unsaturated long-chain alkylthiol, presents a unique molecular

architecture that is of significant interest in the fields of molecular electronics, biosensing, and

drug delivery. The presence of a cis-double bond within its eighteen-carbon backbone

introduces a distinct kink, leading to the formation of disordered, fluidic self-assembled

monolayers (SAMs) on gold surfaces. This characteristic makes them excellent mimics for

biological cell membranes and provides a versatile platform for studying charge transport

across molecular junctions. This in-depth technical guide explores the electronic properties of

cis-9-Octadecene-1-thiol, drawing upon established principles of molecular electronics and

surface science. While direct quantitative electronic data for this specific molecule is not

extensively available in peer-reviewed literature, this guide provides a comprehensive overview

of the expected electronic behavior, characterization methodologies, and the fundamental

principles governing its application.

Molecular Structure and Self-Assembly
Cis-9-Octadecene-1-thiol's structure is key to its functionality. The terminal thiol (-SH) group

serves as a robust anchor to gold substrates, forming a strong gold-thiolate bond. The long

alkyl chain provides an insulating barrier, while the centrally located cis-double bond disrupts

the close packing that is characteristic of saturated alkanethiol SAMs. This results in a less

ordered, more dynamic monolayer.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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